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Compound of Interest

Compound Name:
(S)-1-(p-Tolyl)ethanamine

hydrochloride

CAS No.: 84499-72-9

Cat. No.: B3157057

Get Quote

Executive Summary
(S)-1-(p-Tolyl)ethanamine Hydrochloride (CAS: 84499-72-9), also known as (S)-1-(4-

methylphenyl)ethylamine HCl, is a critical chiral building block and resolving agent. Its primary

utility lies in the asymmetric synthesis of pharmaceutical intermediates and the optical

resolution of racemic acids.

For drug development professionals, the sourcing challenge is not availability but enantiomeric

purity (ee%). Commercial samples often degrade or contain trace R-isomer impurities that can

catastrophically lower the efficiency of salt-crystallization resolutions. This guide outlines a self-

validating sourcing strategy to ensure the acquisition of material meeting >99% ee

specifications.

Technical Profile & Critical Specifications
Understanding the distinction between the free base and the hydrochloride salt is vital for

logistics and stability. The salt form is preferred for storage due to its resistance to oxidation

and lack of volatility.
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Chemical Identifiers[1][2][3][4][5][6]
Feature Specification

Compound Name (S)-1-(p-Tolyl)ethanamine Hydrochloride

Synonyms
(S)-1-(4-methylphenyl)ethylamine HCl; (S)-p-

Tolylethylamine HCl

CAS (HCl Salt) 84499-72-9

CAS (Free Base) 27298-98-2

Molecular Formula C₉H₁₄ClN

Molecular Weight 171.67 g/mol

Chirality S-enantiomer (Left-handed)

The Purity Imperative
In chiral resolution applications, the relationship between the resolving agent's purity and the

yield of the target enantiomer is non-linear. A resolving agent with 98% ee can result in a

disproportionately lower yield of the target salt compared to a 99.5% ee agent due to the

formation of soluble diastereomeric impurities.

Target Specification for Procurement:

Chemical Purity: ≥ 98.0% (HPLC/Titration)

Enantiomeric Excess (ee): ≥ 99.0% (Chiral HPLC)

Appearance: White to off-white crystalline powder (Salt); Colorless liquid (Free Base)

Supplier Landscape & Sourcing Strategy
The market is divided into high-cost catalog suppliers (reliable for <100g) and specialized bulk

manufacturers (required for >1kg).
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Tier 1: Global Catalog Suppliers (Bench-Scale /
Reference Standards)
Best for: Initial screening, analytical standards, and gram-scale synthesis.

Sigma-Aldrich (Merck): Offers the free base (CAS 27298-98-2) and salt. High reliability but

significant cost premium.

TCI Chemicals: Strong inventory of chiral amines. often stocks the free base with >98% ee

guarantees.

Thermo Scientific (Alfa Aesar): Reliable source for "ChiPros" grade chiral building blocks.

Tier 2: Specialized Chiral Manufacturers (Pilot Scale
100g - 1kg)
Best for: Process development and scale-up.

Enamine: Excellent for building blocks; often synthesizes on demand if out of stock.

Chem-Impex International: US-based supplier with a strong focus on amino acids and chiral

building blocks.

BLD Pharm: Rapidly growing supplier with good stock of specific salt forms (CAS 84499-72-

9).

Tier 3: Bulk & Custom Synthesis (Commercial Scale
>10kg)
Best for: GMP manufacturing.

Strategy: Do not buy "off the shelf." Contract a custom synthesis house to resolve the

racemic amine using (2R,3R)-Tartaric acid or similar low-cost chiral acids to achieve >99.5%

ee.

Quality Control: The Self-Validating System
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Never rely solely on a supplier's Certificate of Analysis (CoA) for chiral materials. Enantiomeric

enrichment can degrade if the material was "cut" with racemic stock.

Workflow Diagram: Procurement to Validation

Internal QC Protocol
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Caption: Figure 1. End-to-end procurement and quality control workflow ensuring enantiomeric

integrity.

Standardized Chiral HPLC Protocol
This protocol separates the (S) and (R) enantiomers to calculate Enantiomeric Excess (ee).

Column: Daicel Chiralcel OD-H (or equivalent cellulose tris(3,5-dimethylphenylcarbamate)).

Dimensions: 250 mm x 4.6 mm, 5 µm particle size.

Mobile Phase: n-Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1). Diethylamine is crucial

for peak shape of basic amines.

Flow Rate: 0.5 - 1.0 mL/min.

Detection: UV @ 254 nm (Aromatic ring absorption).

Temperature: 25°C.

Expected Result: The (S)-enantiomer typically elutes second on OD-H columns (verify with

racemic standard).

Calculation:
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Scientific Context: Why Purity Matters
The primary application of (S)-1-(p-Tolyl)ethanamine is as a Chiral Resolving Agent. It works by

forming diastereomeric salts with racemic acids.

Mechanism of Action
When (S)-Amine reacts with a Racemic Acid ((R)-Acid + (S)-Acid), two salts are formed:

(S)-Amine[1][2][3][4][5][6] • (R)-Acid (Salt A)

(S)-Amine • (S)-Acid (Salt B)

These are diastereomers, meaning they have different physical properties (solubility, melting

point). One salt will precipitate while the other remains in solution.

Resolution Efficiency Diagram
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Caption: Figure 2. Mechanism of chiral resolution. High purity of the amine is required to

maximize the solubility difference between the two salts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. (S)-1-(p-tolyl)ethanamine | C9H13N | CID 7015759 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. (S)-1-(p-tolyl)ethanamine | C9H13N | CID 7015759 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. L16329.06 [thermofisher.com]

4. (S)-(-)-1-(P-TOLYL)ETHYLAMINE | 27298-98-2 [chemicalbook.com]

5. 84499-72-9 | (S)-1-(p-Tolyl)ethanamine hydrochloride - AiFChem [aifchem.com]

6. (S)-1-Phenyl-2-(p-tolyl)ethylamine | CAS 30339-30-1 | SCBT - Santa Cruz Biotechnology
[scbt.com]

To cite this document: BenchChem. [Technical Sourcing Guide: High Purity (S)-1-(p-
Tolyl)ethanamine HCl]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3157057/docs#technical-sourcing-guide-high-purity-
s-1-p-tolyl-ethanamine-hcl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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